Cas no 1000340-66-8 (4,6-dibromo-1H-pyrrolo[2,3-b]pyridine)

4,6-Dibromo-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a pyrrolopyridine core with bromine substituents at the 4 and 6 positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its electron-deficient nature enhances its utility in constructing complex aromatic systems for pharmaceuticals, agrochemicals, and materials science. The dibromo substitution pattern allows selective functionalization, enabling precise molecular modifications. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further contribute to its broad applicability in research and industrial settings.

4,6-dibromo-1H-pyrrolo[2,3-b]pyridine structure

1000340-66-8 structure

Product Name:4,6-dibromo-1H-pyrrolo[2,3-b]pyridine

CAS No:1000340-66-8

MF:C₇H₄Br₂N₂

MW:275.928059577942

CID:844767

Update Time:2025-06-07

4,6-dibromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dibromo-7-azaindole
- 4,6-Dibromo-1H-pyrrolo[2,3-b]pyridine
- 4,6-dibromo-1H-pyrrolo[2,3-b]pyridine
- Inchi： 1S/C7H4Br2N2/c8-5-3-6(9)11-7-4(5)1-2-10-7/h1-3H,(H,10,11)
- InChI Key： WOFNUPHCRULLPE-UHFFFAOYSA-N
- SMILES： BrC1N=C2C(C=CN2)=C(Br)C=1

Computed Properties

Exact Mass: 275.87207g/mol
Monoisotopic Mass: 273.87412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 275.93g/mol
XLogP3: 3
Topological Polar Surface Area: 28.7Å²

4,6-dibromo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029192665-250mg	4,6-Dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	97%	250mg	$534.60	2023-09-04
Alichem	A029192665-1g	4,6-Dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	97%	1g	$1363.50	2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1473-100MG	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	100MG	￥ 1,999.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1473-250MG	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	250MG	￥ 3,201.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1473-500MG	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	500MG	￥ 5,332.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1473-1G	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	1g	￥ 7,999.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1473-5G	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	5g	￥ 23,997.00	2023-04-04
Enamine	EN300-6488755-0.05g	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	0.05g	$252.0	2023-07-10
Enamine	EN300-6488755-0.1g	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	0.1g	$376.0	2023-07-10
Enamine	EN300-6488755-0.25g	4,6-dibromo-1H-pyrrolo[2,3-b]pyridine	1000340-66-8	95%	0.25g	$538.0	2023-07-10